Cas no 27114-97-2 (Quinazoline,4-(1-aziridinyl)-)

• Product Name: Quinazoline,4-(1-aziridinyl)-
• CAS No: 27114-97-2
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 264801
• PubChem ID: 248742
• Update Time: 2025-04-19

Quinazoline,4-(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4-(1-aziridinyl)-
• 4-(aziridin-1-yl)quinazoline
• NCIOpen2_000186
• 27114-97-2
• NSC66153
• DTXSID90290019
• NSC-66153

• Inchi： 1S/C10H9N3/c1-2-4-9-8(3-1)10(12-7-11-9)13-5-6-13/h1-4,7H,5-6H2
• InChI Key： CUBDDJQRDLEZSN-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 28.79